Cas no 1036762-58-9 (1-[4-(Trifluoromethyl)phenoxy]propan-2-one)

• Product Name: 1-[4-(Trifluoromethyl)phenoxy]propan-2-one
• CAS No: 1036762-58-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 2623559
• PubChem ID: 21325382
• Update Time: 2025-04-21

1-[4-(Trifluoromethyl)phenoxy]propan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID20612442
• JAWTZBKJCXMTDW-UHFFFAOYSA-N
• SCHEMBL11525116
• A1-04980
• P-Trifluoromethyl phenyl acetonite
• AKOS008903501
• 1-(4-(TRIFLUOROMETHYL)PHENOXY)PROPAN-2-ONE
• AB26113
• 1-(4-TRIFLUOROMETHYLPHENOXY)-2-PROPANONE
• 1036762-58-9
• 1-[4-(Trifluoromethyl)phenoxy]propan-2-one

• Inchi： 1S/C10H9F3O2/c1-7(14)6-15-9-4-2-8(3-5-9)10(11,12)13/h2-5H,6H2,1H3
• InChI Key： JAWTZBKJCXMTDW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OCC(C)=O)(F)F

Computed Properties

• Exact Mass: 218.05546401Da
• Monoisotopic Mass: 218.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų